Cas no 80497-41-2 (C 72 (pharmaceutical)(9CI))

• Product name: C 72 (pharmaceutical)(9CI)
• CAS No: 80497-41-2
• MF: C₂₁H₂₄N₂O₃Cl₂
• MW: 423.33286
• CID: 721307
• PubChem ID: 133487

C 72 (pharmaceutical)(9CI) Chemical and Physical Properties

Names and Identifiers

• C 72 (pharmaceutical)(9CI)
• 4-[4-[4-[bis(2-chloroethyl)amino]phenyl]butanoylamino]benzoic acid
• Ts-72
• DTXSID50230370
• Ts72
• 80497-41-2
• C 72
• N-(p-Di(2-chloroethyl)aminophenylbutyryl)-p-aminobenzoic acid
• Ts 72

• Inchi： InChI=1S/C21H24Cl2N2O3/c22-12-14-25(15-13-23)19-10-4-16(5-11-19)2-1-3-20(26)24-18-8-6-17(7-9-18)21(27)28/h4-11H,1-3,12-15H2,(H,24,26)(H,27,28)
• InChI Key： YUBXXCXMEWHANB-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1CCCC(=O)NC2=CC=C(C=C2)C(=O)O)N(CCCl)CCCl

Computed Properties

• Exact Mass: 422.116
• Monoisotopic Mass: 422.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 69.6Ų
• Surface Charge: 0
• Tautomer Count: 7

Experimental Properties

• Density: 1.312
• Boiling Point: 661.6°C at 760 mmHg
• Flash Point: 353.9°C
• Refractive Index: 1.628